3-Amino-5-(4-chlorophenyl)cyclohex-2-en-1-one

• IUPAC Name: 3-amino-5-(4-chlorophenyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C12H12ClNO/c13-10-3-1-8(2-4-10)9-5-11(14)7-12(15)6-9/h1-4,7,9H,5-6,14H2
• InChI Key: PDFBDCHLULBNQS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C=C1N)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H12ClNO
• Molecular Weight: 221.68 g/mol

Description

3-Amino-5-(4-chlorophenyl)cyclohex-2-en-1-one, also known as 4-chlorophenylcyclohex-2-en-1-one, is an organic compound with a molecular formula of C8H9ClN. It is a cyclohexenone derivative with an amino group and a chlorine atom. It is a colorless solid that is insoluble in water, but soluble in organic solvents. This compound has been widely studied for its potential applications in the field of medicinal chemistry and organic synthesis.

Scientific Research Applications

Materials Science

Organic Semiconductors: Due to its conjugated structure, this compound has been explored for use in organic semiconductors. Its electronic properties make it suitable for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Pharmaceutical Intermediates

Building Block for Drug Synthesis: 3-Amino-5-(4-chlorophenyl)cyclohex-2-en-1-one serves as an intermediate in the synthesis of various pharmaceutical compounds. Its functional groups allow for further derivatization to create diverse drug candidates.

Biological Studies

Protein Binding Studies: Researchers have used this compound to study protein-ligand interactions. Its specific binding properties provide insights into drug-receptor interactions and potential therapeutic targets.

Chemical Education and Research

Teaching Tool: In educational settings, this compound serves as an example for discussing stereochemistry, functional groups, and synthetic strategies. Its intriguing structure engages students and facilitates learning.